Aqueous Solubility: Disodium Salt vs. Free Acid
The disodium salt of UMP exhibits an aqueous solubility of 40 g/100 mL at 20 °C, as documented in the ChemicalBook authoritative database . In contrast, the free acid form (CAS 58-97-9) has a reported water solubility of approximately 50 mg/mL (equivalent to 5 g/100 mL) at comparable temperature [1]. This represents an approximately 8-fold solubility advantage for the disodium salt. The practical consequence is that UMP-Na₂ can be prepared as a concentrated stock solution exceeding 100 mM without precipitation, whereas the free acid reaches saturation at roughly 15 mM under the same conditions—a critical threshold for cell culture dosing, enzymatic assays, and parenteral formulation development.
| Evidence Dimension | Aqueous solubility (water, g/100 mL) |
|---|---|
| Target Compound Data | 40 g/100 mL at 20 °C (UMP disodium salt, CAS 3387-36-8) |
| Comparator Or Baseline | ~5 g/100 mL (50 mg/mL) at room temperature (UMP free acid, CAS 58-97-9) |
| Quantified Difference | Approximately 8-fold higher solubility for the disodium salt |
| Conditions | Water, 20 °C; data aggregated from ChemicalBook CAS database entries for both forms |
Why This Matters
Procurement of the free acid for aqueous applications forces researchers to accept a ~8-fold lower maximum stock concentration, constraining experimental dose ranges and potentially compromising in vitro assay sensitivity.
- [1] ChemicalBook. Uridine 5′-monophosphate free acid (CAS 58-97-9). Solubility: 50 mg/mL in water, clear, colorless; pKa pK1: 6.63 (25 °C). View Source
